![molecular formula C11H14N2O2S B2527614 5-Amino-2-(thiomorpholin-4-yl)benzoic acid CAS No. 78243-75-1](/img/structure/B2527614.png)
5-Amino-2-(thiomorpholin-4-yl)benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-Amino-2-(thiomorpholin-4-yl)benzoic acid, otherwise known as 5-ATB, is a chemical compound with a wide range of applications in the scientific research field. It is a white crystalline solid, with a melting point of 169-170 °C and a molecular weight of 230.3 g/mol. It is soluble in methanol, ethanol, and chloroform, and insoluble in water. 5-ATB has been used in a variety of scientific research applications, including as a pharmaceutical intermediate and a reagent in chemical synthesis.
Scientific Research Applications
Pharmaceutical Research
The compound, being a derivative of benzoic acid, could potentially be used in pharmaceutical research . Benzoic acid derivatives have been studied for their trypanocidal activity, which means they could potentially be used in the treatment of diseases like Chagas .
Enzyme Inhibition
The compound could potentially act as an inhibitor for certain enzymes. For instance, some benzoic acid derivatives have been found to inhibit trans-sialidase, an enzyme that has become a pharmacological target for new anti-Chagas drugs .
Chemical Synthesis
As a specific derivative of benzoic acid, this compound could be used as a building block in the synthesis of more complex molecules in chemical research .
Material Science
In material science, this compound could potentially be used in the development of new materials, given its unique structure .
Biochemical Research
In biochemical research, the compound could be used to study its interactions with various biological systems, given its unique structure .
properties
IUPAC Name |
5-amino-2-thiomorpholin-4-ylbenzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2O2S/c12-8-1-2-10(9(7-8)11(14)15)13-3-5-16-6-4-13/h1-2,7H,3-6,12H2,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTDMMZILJVIOAE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C2=C(C=C(C=C2)N)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Amino-2-(thiomorpholin-4-yl)benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.